5-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)-1H-imidazol-2-one

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)-1H-imidazol-2-one
• InChI: InChI=1S/C17H14N2O3/c1-11-2-5-13(6-3-11)19-9-14(18-17(19)20)12-4-7-15-16(8-12)22-10-21-15/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: HHBPOVHBDHRLHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(NC2=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

5-(1,3-benzodioxol-5-yl)-3-(4-methylphenyl)-1H-imidazol-2-one, also known as MDI or MDMB-CHMICA, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It is a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. MDI is a relatively new compound that has gained popularity among drug users due to its high potency and availability.

Scientific Research Applications

Antiviral Activity

• Benzofuran derivatives, including this compound, exhibit antiviral properties. For instance, a novel macrocyclic benzofuran compound was found to have anti-hepatitis C virus activity. .

Free Radical Cyclization Cascade

• Recent discoveries include a unique free radical cyclization cascade for constructing complex benzofuran derivatives. This method allows the synthesis of challenging polycyclic benzofuran compounds. .

Proton Quantum Tunneling Synthesis

• Another intriguing approach involves constructing benzofuran rings via proton quantum tunneling. This method yields high yields and fewer side reactions, making it conducive to complex benzofuran ring systems. .

Natural Product Sources

• Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. These natural sources provide a rich pool of potential drug lead compounds. .